Gemcitabine monophosphate disodium salt
Gemcitabine monophosphate disodium salt
Gemcitabine monophosphate disodium salt is a derivative of gemcitabine. Gemcitabine, under the trade name Gemzar, is a chemotherapy drug for the treatment of various cancers. Gemcitabine is used as a first-line medication for pancreatic cancer.
Brand Name:
Vulcanchem
CAS No.:
1638288-31-9
VCID:
VC0193466
InChI:
InChI=1S/C9H12F2N3O7P.2Na/c10-9(11)6(15)4(3-20-22(17,18)19)21-7(9)14-2-1-5(12)13-8(14)16;;/h1-2,4,6-7,15H,3H2,(H2,12,13,16)(H2,17,18,19);;/q;2*+1/p-2/t4-,6-,7-;;/m1../s1
SMILES:
C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)([O-])[O-])O)(F)F.[Na+].[Na+]
Molecular Formula:
C9H12F2N3Na2O8P
Molecular Weight:
405.158
Gemcitabine monophosphate disodium salt
CAS No.: 1638288-31-9
Impurities
VCID: VC0193466
Molecular Formula: C9H12F2N3Na2O8P
Molecular Weight: 405.158
| CAS No. | 1638288-31-9 |
|---|---|
| Product Name | Gemcitabine monophosphate disodium salt |
| Molecular Formula | C9H12F2N3Na2O8P |
| Molecular Weight | 405.158 |
| IUPAC Name | disodium;[(2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4,4-difluoro-3-hydroxyoxolan-2-yl]methyl phosphate |
| Standard InChI | InChI=1S/C9H12F2N3O7P.2Na/c10-9(11)6(15)4(3-20-22(17,18)19)21-7(9)14-2-1-5(12)13-8(14)16;;/h1-2,4,6-7,15H,3H2,(H2,12,13,16)(H2,17,18,19);;/q;2*+1/p-2/t4-,6-,7-;;/m1../s1 |
| Standard InChIKey | YOWQXAMQHWESCE-RBECAVKOSA-L |
| SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)([O-])[O-])O)(F)F.[Na+].[Na+] |
| Description | Gemcitabine monophosphate disodium salt is a derivative of gemcitabine. Gemcitabine, under the trade name Gemzar, is a chemotherapy drug for the treatment of various cancers. Gemcitabine is used as a first-line medication for pancreatic cancer. |
| Related CAS | 116371-67-6 (free acid) |
| Synonyms | Gemcitabine monophosphate disodium salt monohydrate; Gemcitabine monophosphate disodium; GemMP |
| PubChem Compound | 135391057 |
| Last Modified | Nov 11 2021 |
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